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Compound of Interest

Compound Name: Chloro(heptyl)mercury

Cat. No.: B15077236 Get Quote

An In-depth Technical Guide to
Chloro(heptyl)mercury
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Organomercury compounds are highly toxic and should be handled with extreme

caution by trained professionals in a controlled laboratory setting. This guide is for informational

purposes only and does not constitute a recommendation for its use.

Introduction
Chloro(heptyl)mercury, also known as heptylmercuric chloride, is an organomercury

compound with the chemical formula C₇H₁₅ClHg. As a long-chain alkylmercury compound, its

properties and biological interactions are of interest to researchers in toxicology, environmental

science, and drug development. The lipophilicity conferred by the heptyl group is expected to

significantly influence its absorption, distribution, and toxicological profile. This guide provides a

comprehensive overview of the available information on the physical and chemical properties,

synthesis, and potential biological effects of Chloro(heptyl)mercury. Due to the limited

availability of specific experimental data for this particular compound, information from closely

related long-chain alkylmercury halides is included for comparative purposes and is clearly

noted.
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Quantitative data for Chloro(heptyl)mercury is scarce in publicly available literature. The

following table summarizes the known identifiers and includes estimated or comparative data

for its physical properties based on trends observed in related organomercury compounds.

Property Value Source/Notes

Molecular Formula C₇H₁₅ClHg PubChem

Molecular Weight 335.24 g/mol Calculated

Appearance

Expected to be a white

crystalline solid at room

temperature.

General property of

alkylmercuric chlorides.

Melting Point

No specific data available. For

comparison, n-hexylmercuric

chloride has a melting point of

119-120 °C.[1]

It is expected to be a solid with

a defined melting point.

Boiling Point

Not available. Organomercury

compounds often decompose

at high temperatures.

Solubility

Expected to have low solubility

in water and higher solubility in

organic solvents.

The long heptyl chain

increases lipophilicity.

Density Not available.

SMILES CCCCCCC[Hg]Cl PubChem
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A general and widely applicable method for the synthesis of alkylmercuric chlorides is the

reaction of a Grignard reagent with a mercuric halide.[2]

Experimental Protocol: Synthesis of
Chloro(heptyl)mercury via Grignard Reaction
This protocol is a general procedure that can be adapted for the synthesis of

Chloro(heptyl)mercury.

Materials:

1-bromoheptane

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Mercuric chloride (HgCl₂)

Hydrochloric acid (HCl), dilute solution

Distilled water

Standard glassware for Grignard reaction under inert atmosphere (e.g., three-neck flask,

dropping funnel, condenser, nitrogen/argon inlet)

Procedure:

Preparation of Heptylmagnesium Bromide (Grignard Reagent):

In a flame-dried three-neck flask equipped with a magnetic stirrer, condenser, and

dropping funnel, place magnesium turnings.

Add a small crystal of iodine to initiate the reaction.

Add a solution of 1-bromoheptane in anhydrous diethyl ether or THF dropwise to the

magnesium turnings under a nitrogen or argon atmosphere.
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The reaction is exothermic and should be controlled by the rate of addition and, if

necessary, by cooling the flask in a water bath.

After the addition is complete, reflux the mixture for a period to ensure complete formation

of the Grignard reagent.

Reaction with Mercuric Chloride:

Cool the Grignard reagent solution in an ice bath.

In a separate flask, prepare a solution or suspension of an equimolar amount of mercuric

chloride in anhydrous diethyl ether or THF.

Slowly add the mercuric chloride solution/suspension to the cold Grignard reagent with

vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Work-up and Isolation:

Carefully pour the reaction mixture into a mixture of crushed ice and dilute hydrochloric

acid to decompose the unreacted Grignard reagent and magnesium salts.

Separate the organic layer.

Wash the organic layer with water, then with a dilute sodium bicarbonate solution, and

finally with water again.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent by rotary evaporation.

The crude Chloro(heptyl)mercury can be purified by recrystallization from a suitable

solvent (e.g., ethanol, hexane).
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Synthesis of Chloro(heptyl)mercury
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Proposed Toxicity Pathway of Chloro(heptyl)mercury
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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